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Butopyronoxyl Profile

Get Quote

Butopyronoxyl is classified as a synthetic insect repellent effective against various biting insects such as

ticks, flies, gnats, and mosquitoes [1]. Its mode of action is described as a "repellent action disrupting the

insects ability to find a host" [1]. Notably, the available data indicates that it is not approved under the EC

Regulation 1107/2009 concerning pesticide placement on the market [1].

Larvicidal Data on Alternative Compounds

Although direct data for butopyronoxyl is lacking, recent research provides efficacy data on other natural

and synthetic larvicidal agents. The table below summarizes quantitative results for alternative compounds,

which may serve as useful references.

Compound/Solution Target Organism Key Efficacy Metric Citation
B-Citral (from Lemongrass Anopheles stephensi LCso: 15.4 yL/mL [2]

Qil) larvae

Copper Nanoparticles Aedes aegypti larvae 100% mortality at 100

(CuNPs) mg/mL after 24h [3]
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Compound/Solution Target Organism Key Efficacy Metric Citation
Phyto-synthesized Ag-ZnO Aedes aegypti and Culex  Significant larvicidal effect
Nanocomposites quinquefasciatus [4]

Diamine/Aminoalcohol Strongyloides ratti L3 Five compounds showed

Derivatives larvae superior efficacy to

Ivermectin [5]

Cladophora sp. Algal Extract Culex quinquefasciatus "Complete mortality"
larvae observed [6]

Standard Larvicidal Testing Protocol

For a standardized method to evaluate larvicidal activity, you can refer to the protocol summarized below
and in the accompanying workflow. This method is adaptable for testing novel chemistries, including

potential formulations of butopyronoxyl [7].

Grepare Test Solutions)

:

Introduce Larval Subjects

:

Exposure and Incubation

:

(Monitor and Record Mortalit;)

Analyze Dose Response
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e Test Organisms: Use early third (L3) or fourth (L4) instar larvae of target species (e.g., Aedes
aegypti, Anopheles gambiae, Culex quinquefasciatus) [7].

e Solution Preparation: Prepare stock solutions in a suitable solvent like DMSO, ensuring the final
concentration in test wells does not exceed 1% [7].

e Exposure and Replication: Transfer groups of larvae into test containers with different solution
concentrations; include control groups with solvent only and multiple replicates (e.g., 4 replicates of
5 larvae each) for statistical power [7].

¢ Incubation and Assessment: Incubate under controlled conditions (e.g., 25-28°C); record the
number of dead/non-responsive larvae at intervals (e.g., 24, 48, 72 hours); larvae that do not move
when probed are considered dead [7].

e Data Analysis: Calculate percentage mortality and correct for natural mortality in control groups
using Abbott's formula; determine lethal concentrations (LCso, LCo0) through dose-response analysis

[71.

Guidance for Further Research

The lack of published larvicidal data for butopyronoxyl suggests it may not be a primary research focus,

possibly due to its established classification as a repellent rather than a larvicide.

e Explore Alternative Compounds: The active compounds and nanomaterials show promising
larvicidal efficacy and may be more suitable for development [2] [3].

e Conduct Original Testing: If testing butopyronoxyl is essential, you can adapt the standard
protocol above to generate novel data for comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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